Cas no 2411241-30-8 (5-bromo-2-{cyano(3-fluorophenyl)aminomethyl}benzonitrile)

• Product Name: 5-bromo-2-{cyano(3-fluorophenyl)aminomethyl}benzonitrile
• CAS No: 2411241-30-8
• MF: C₁₅H₉BrFN₃
• MW: 330.154465436935
• CID: 5970443
• PubChem ID: 146088678
• Update Time: 2025-05-20

5-bromo-2-{cyano(3-fluorophenyl)aminomethyl}benzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-{cyano(3-fluorophenyl)aminomethyl}benzonitrile
• Z2144551397
• 5-bromo-2-{[cyano(3-fluorophenyl)amino]methyl}benzonitrile
• 2411241-30-8
• (4-Bromo-2-cyanophenyl)methyl-(3-fluorophenyl)cyanamide
• EN300-26577560

• Inchi： 1S/C15H9BrFN3/c16-13-5-4-11(12(6-13)8-18)9-20(10-19)15-3-1-2-14(17)7-15/h1-7H,9H2
• InChI Key： ZKXKINSRWATQNR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C#N)C=1)CN(C#N)C1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 328.99639g/mol
• Monoisotopic Mass: 328.99639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 50.8Ų

Additional information on 5-bromo-2-{cyano(3-fluorophenyl)aminomethyl}benzonitrile

Introduction to 5-bromo-2-{cyano(3-fluorophenyl)aminomethyl}benzonitrile (CAS No. 2411241-30-8)

5-bromo-2-{cyano(3-fluorophenyl)aminomethyl}benzonitrile, with the CAS number 2411241-30-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit a unique combination of structural features, making it a valuable candidate for further exploration in drug discovery and development. The presence of multiple functional groups, including a bromine atom, a cyano group, and an aminomethyl substituent, contributes to its chemical reactivity and potential biological activity.

The< strong>5-bromo moiety in the molecular structure is particularly noteworthy as it serves as a versatile handle for further chemical modifications. Bromine atoms are frequently employed in synthetic chemistry due to their ability to participate in various reactions such as cross-coupling reactions, which are pivotal in constructing complex molecular architectures. Additionally, the< strong>cyano group introduces a polar character to the molecule, enhancing its solubility in polar solvents and potentially influencing its interactions with biological targets.

The< strong>aminomethyl substituent at the 2-position of the benzene ring adds another layer of functionality to the molecule. This group can engage in hydrogen bonding interactions, which are crucial for the binding affinity of drug candidates to their intended biological targets. Moreover, the< strong>3-fluorophenyl part of the molecule introduces a fluorine atom, which is known for its ability to modulate metabolic stability and binding properties. Fluoro-substituted compounds are widely recognized for their enhanced bioavailability and improved pharmacokinetic profiles.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways associated with various diseases. The compound< strong>5-bromo-2-{cyano(3-fluorophenyl)aminomethyl}benzonitrile has shown promise in preliminary studies as a potential lead compound for further development. Its unique structural features make it an attractive candidate for designing molecules that can interact with biological targets in a highly specific manner.

The< strong>CAS number 2411241-30-8 provides a unique identifier for this compound, ensuring accurate documentation and retrieval of information related to its synthesis, properties, and applications. This standardized nomenclature system is essential for researchers working in interdisciplinary fields where precise communication is critical.

One of the most compelling aspects of< strong>5-bromo-2-{cyano(3-fluorophenyl)aminomethyl}benzonitrile is its potential utility in the development of small-molecule inhibitors. These inhibitors can target enzymes or receptors involved in disease pathways, offering a means to modulate biological processes at the molecular level. The combination of functional groups in this compound suggests that it may exhibit inhibitory activity against various therapeutic targets, making it a valuable scaffold for medicinal chemists.

The< strong>bromine,< strong>cyano, and< strong>aminomethyl groups provide multiple sites for chemical modification, allowing researchers to fine-tune the properties of the molecule. For instance, the bromine atom can be displaced through cross-coupling reactions with aryl halides or organometallic reagents, enabling the introduction of diverse aromatic moieties. The cyano group can also be transformed into other functional groups such as carboxylic acids or amides through standard chemical transformations.

The< strong>3-fluorophenyl substituent adds another dimension to the compound's potential biological activity. Fluorine atoms are known to influence electronic properties and metabolic stability, which can significantly impact the pharmacokinetic behavior of drug candidates. Additionally, fluorine-labeled compounds are often used in imaging techniques and diagnostic assays due to their favorable properties.

In conclusion, 5-bromo-2-{cyano(3-fluorophenyl)aminomethyl}benzonitrile (CAS No. 2411241-30-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it an attractive candidate for further exploration in drug discovery and development. The compound's ability to undergo various chemical modifications and its potential biological activity position it as a promising lead for designing novel therapeutic agents.